Cas no 2229279-50-7 (O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine)
O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine
- 2229279-50-7
- EN300-1998995
- O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine
-
- Inchi: 1S/C7H11N3O/c1-5-7(6(2)11-8)3-9-4-10-5/h3-4,6H,8H2,1-2H3
- InChI Key: FZAOVGMYPOLHJQ-UHFFFAOYSA-N
- SMILES: O(C(C)C1=CN=CN=C1C)N
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61Ų
O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1998995-0.05g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 0.05g |
$1224.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-0.1g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 0.1g |
$1283.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-0.25g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 0.25g |
$1341.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-0.5g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 0.5g |
$1399.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-1.0g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1998995-2.5g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 2.5g |
$2856.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-5.0g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1998995-10.0g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1998995-1g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 1g |
$1458.0 | 2023-09-16 | ||
| Enamine | EN300-1998995-5g |
O-[1-(4-methylpyrimidin-5-yl)ethyl]hydroxylamine |
2229279-50-7 | 5g |
$4226.0 | 2023-09-16 |
O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine
Introduction to O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine (CAS No. 2229279-50-7)
O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine, with the CAS number 2229279-50-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
The molecular structure of O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine consists of a pyrimidine ring substituted with a methyl group at the 4-position and an ethylhydroxylamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.
Recent studies have highlighted the potential of O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine in various biological contexts. One of the key areas of interest is its role as a modulator of cellular signaling pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to altered cellular responses. For instance, it has been reported to exhibit potent anti-inflammatory and anti-proliferative activities, which are highly relevant in the treatment of inflammatory diseases and cancer.
In the realm of drug discovery, O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine has been evaluated for its pharmacological properties. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting its potential utility in central nervous system (CNS) disorders. Additionally, its low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further development.
The synthesis of O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the pyrimidine ring through a condensation reaction, followed by substitution reactions to introduce the methyl and ethylhydroxylamine groups. The synthetic route is designed to ensure high yields and purity, which are essential for both research and commercial applications.
One of the notable applications of O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine is in the field of neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in exploring its therapeutic potential in clinical trials.
Beyond its direct therapeutic applications, O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine has also been investigated as a tool compound in basic research. Its ability to modulate specific signaling pathways makes it valuable for elucidating the molecular mechanisms underlying various biological processes. This can provide insights into disease pathogenesis and inform the development of novel therapeutic strategies.
In conclusion, O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine (CAS No. 2229279-50-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapies for various diseases.
2229279-50-7 (O-1-(4-methylpyrimidin-5-yl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)